Cas no 1780592-28-0 (1-Oxa-8-thiaspiro[4.5]decane-4-methanamine)

• Product Name: 1-Oxa-8-thiaspiro[4.5]decane-4-methanamine
• CAS No: 1780592-28-0
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5826848
• PubChem ID: 105442892
• Update Time: 2024-01-12

1-Oxa-8-thiaspiro[4.5]decane-4-methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-thiaspiro[4.5]decane-4-methanamine
• {1-oxa-8-thiaspiro[4.5]decan-4-yl}methanamine
• 1780592-28-0
• EN300-744298

• Inchi： 1S/C9H17NOS/c10-7-8-1-4-11-9(8)2-5-12-6-3-9/h8H,1-7,10H2
• InChI Key： RTORTHIOBDYTBM-UHFFFAOYSA-N
• SMILES： O1C2(CCSCC2)C(CN)CC1

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 320.9±27.0 °C(Predicted)
• pka: 10.14±0.29(Predicted)